Cas no 2742652-23-7 (4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide)

• Product Name: 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide
• CAS No: 2742652-23-7
• MF: C₂₄H₂₄N₄O₅S
• MW: 480.536164283752
• CID: 6382068
• PubChem ID: 165706754
• Update Time: 2025-07-16

4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide
• EN300-36978468
• 2742652-23-7

• Inchi： 1S/C24H24N4O5S/c1-2-16-5-3-7-21-20(16)13-22(33-21)24(30)27-18-6-4-12-28(14-18)15-23(29)26-17-8-10-19(11-9-17)34(25,31)32/h1,3,5,7-11,13,18H,4,6,12,14-15H2,(H,26,29)(H,27,30)(H2,25,31,32)
• InChI Key： JWTDTAYANRSYIK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CN1CCCC(C1)NC(C1=CC2C(C#C)=CC=CC=2O1)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 480.14674105g/mol
• Monoisotopic Mass: 480.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 143Ų

Additional information on 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide

Exploring the Potential of 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide (CAS No. 2742652-23-7) in Modern Therapeutics

In the rapidly evolving field of medicinal chemistry, 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide (CAS No. 2742652-23-7) has emerged as a compound of significant interest. This molecule, characterized by its unique benzofuran core and sulfamoylphenyl moiety, is being investigated for its potential applications in targeted therapies. Researchers are particularly intrigued by its structural complexity, which combines a piperidine scaffold with an ethynyl group, offering versatile binding capabilities.

The compound's carboxamide functionality and sulfamoyl group suggest potential interactions with enzymes and receptors involved in inflammatory and metabolic pathways. Recent studies have highlighted its relevance in addressing conditions such as chronic inflammation and metabolic disorders, topics that are currently trending in biomedical research. Users searching for "novel benzofuran derivatives" or "sulfonamide-based therapeutics" will find this compound particularly noteworthy due to its dual-action potential.

From a synthetic perspective, 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide exemplifies the convergence of medicinal chemistry and drug design. Its piperidin-3-yl segment is a common feature in many FDA-approved drugs, enhancing its appeal for further development. The inclusion of an ethynyl linker also opens doors for click chemistry applications, a hot topic in bioconjugation and probe development.

In the context of personalized medicine, this compound's modular structure allows for tailored modifications to improve bioavailability and target specificity. Questions like "how to optimize benzofuran derivatives for better pharmacokinetics" or "role of sulfonamides in modern drug discovery" are frequently asked in academic and industrial forums, underscoring the relevance of this molecule.

Furthermore, the 1-benzofuran-2-carboxamide backbone is associated with neuroprotective and antioxidant properties, aligning with growing interest in neurodegenerative disease research. The compound's CAS No. 2742652-23-7 is often searched alongside terms like "small molecule inhibitors" and "structure-activity relationship (SAR)," reflecting its potential in high-throughput screening campaigns.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide scaffold offers a promising starting point. Its balanced lipophilicity and hydrogen-bonding capacity make it a candidate for lead optimization programs. Searches for "innovative heterocyclic compounds" or "piperidine derivatives in drug design" often lead to discussions about this molecule's untapped potential.

In summary, 4-ethynyl-N-(1-{[(4-sulfamoylphenyl)carbamoyl]methyl}piperidin-3-yl)-1-benzofuran-2-carboxamide (CAS No. 2742652-23-7) represents a compelling case study in rational drug design. Its multifaceted chemistry and alignment with current research trends position it as a valuable asset for scientists exploring next-generation therapeutics. Whether in academia or industry, this compound continues to spark curiosity and innovation.